BENGHE Foundational & Exploratory

Check Availability & Pricing

Unveiling Cudraxanthone L: A Technical Guide
to its Chemical Structure and Stereochemistry

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: cudraxanthone L

Cat. No.: B190151

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure,
stereochemistry, and relevant biological data for cudraxanthone L, a naturally occurring
isoprenylated xanthone. The information presented herein is curated for professionals in the
fields of chemical research, pharmacology, and drug development.

Chemical Structure and Properties

Cudraxanthone L is a member of the xanthone family of organic compounds, characterized by
a dibenzo-y-pyrone heterocyclic scaffold. It is distinguished by the presence of two isoprenoid-
derived substituents on the xanthone core.

Systematic Name: 1,3,6-trihydroxy-2-(3-methylbut-2-en-1-yl)-8-(3-methylbut-2-en-1-yl)-9H-
xanthen-9-one

Molecular Formula: C23H2406
Molecular Weight: 396.44 g/mol

The structure of cudraxanthone L has been elucidated through various spectroscopic
methods, primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry.

Stereochemistry
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Based on its chemical structure, cudraxanthone L is an achiral molecule. The xanthone core
is planar, and the points of attachment of the two prenyl groups to the aromatic rings do not
create stereogenic centers. Furthermore, the double bonds within the prenyl side chains do not
give rise to geometric isomerism in this context. The absence of reported optical rotation data
in the scientific literature further supports the conclusion that cudraxanthone L does not
exhibit chirality.

Quantitative Data

The following tables summarize the key quantitative data reported for cudraxanthone L.

Table 1: Spectroscopic Data for Cudraxanthonel.

Parameter Value Reference
UV Amax (MeOH), nm 239, 259, 317, 365 [1]
IR (KBr), cm~1 3435, 1633, 1592, 1510 [1]

Table 2: *H NMR Spectroscopic Data for Cudraxanthone
L (500 MHz, acetone-de)
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: . Coupling
Proton Chemical Shift o
_ Multiplicity Constant (J, Reference
Assignment (3, ppm)
Hz)
OH-1 14.35 s [1]
H-2 6.02 s [1]
H-5 6.71 s [1]
H-12 1.22 s [1]
H-13 1.50 S [1]
H-14 4.47 q 6.5 [1]
H-15 1.36 d 6.5 [1]
CH2-16 4.15 brd 6.5 [1]
H-17 5.37 m [1]
CHs-19 1.62 brs [1]
CHs-20 1.83 s [1]

Table 3: **C NMR Spectroscopic Data for Cudraxanthone
L (125 MHz, acetone-de)
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Carbon Assignment Chemical Shift (8, ppm) Reference
1 164.6 [1]
2 92.8 [1]
3 165.0 [1]
4 111.8 [1]
4a 158.6 [1]
5 100.6 [1]
5a 152.8 [1]
6 143.7 [1]
7 116.3 [1]
8 121.7 [1]
8a 112.6 [1]
9 (C=0) 182.4 [1]
10a 105.1 [1]
11 75.3 [1]
12 26.0 [1]
13 17.6 [1]
14 69.1 [1]
15 22.9 [1]
16 21.6 [1]
17 122.9 [1]
18 131.9 [1]
19 18.0 [1]
20 25.8 [1]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6412826/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6412826/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6412826/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6412826/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6412826/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6412826/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6412826/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6412826/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6412826/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6412826/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6412826/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6412826/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6412826/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6412826/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6412826/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6412826/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6412826/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6412826/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6412826/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6412826/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6412826/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6412826/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6412826/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

ble 4: Biological Activity of Cud |

Activity Assay Model Endpoint Result Reference
Anti- LPS-stimulated Nitric Oxide (NO)  1Cso0: 11.19 £ 2]
inflammatory BV2 microglia Production 0.56 uM

Tacrine-induced Significant
Hepatoprotective  cytotoxicity in Cell Viability hepatoprotective  [3]

HepG2 cells effect

Nitrofurantoin- o

) Significant

] induced o )

Hepatoprotective Cell Viability hepatoprotective  [3]

cytotoxicity in

HepG2 cells

effect

Experimental Protocols
Isolation of Cudraxanthone L from Cudrania tricuspidata

The following is a generalized protocol based on published methods for the isolation of

cudraxanthone L.[1]
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Extraction

Air-dried root bark of Cudrania tricuspidata (1.5 kg)

:

Extract with MeOH (10 L x 3) at room temperature

:

(Evaporate in vacuo to yield MeOH extraca

Fractionation

( Suspend MeOH extract in H20 )
( Partition successively with n-hexane, CHzClz, EtOAc, and n-BuOH )
( Evaporate CH2Clz fraction )

Purification

( Subject CH2Cl:2 fraction to silica gel column chromatography )

:

(Elute with a gradient of n-hexane-EtOA()

:

(Subject active fractions to further silica gel and/or Sephadex LH-20 column chromatographa

:

Gecrystallize to obtain pure Cudraxanthone I)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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